Cas no 127404-21-1 (4-(4-methyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 4-(4-methyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 127404-21-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 832227
• PubChem ID: 15045260
• Update Time: 2026-04-29

4-(4-methyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(4-methyl-1H-imidazol-1-yl)-
• 4-(4-METHYL-1H-IMIDAZOL-1-YL)-BENZALDEHYDE
• 4-(4-methyl-1,4-diazepan-1-yl)benzoic acid hydrochloride
• 4-(4-methyl-1H-imidazol-1-yl)-3-vinyloxybenzaldehyde
• 4-(4-methyl-1H-imidazol-1-yl)benzaldehyde
• CC60351
• SureCN5398809
• 4-(4-Methyl-1H-iMidazol-1-yl)-
• 4-(4-methylimidazol-1-yl)benzaldehyde

• Inchi： InChI=1S/C11H10N2O/c1-9-6-13(8-12-9)11-4-2-10(7-14)3-5-11/h2-8H,1H3
• InChI Key： PVVBFOHONHPONZ-UHFFFAOYSA-N
• SMILES： CC1=CN(C=N1)C2=CC=C(C=C2)C=O

Computed Properties

• Exact Mass: 186.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 34.89000
• LogP: 1.99320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(4-methyl-1H-imidazol-1-yl)benzaldehyde

Recent Advances in the Application of 4-(4-methyl-1H-imidazol-1-yl)benzaldehyde (CAS: 127404-21-1) in Chemical Biology and Pharmaceutical Research

4-(4-methyl-1H-imidazol-1-yl)benzaldehyde (CAS: 127404-21-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the creation of novel compounds with potential applications in oncology, inflammation, and infectious diseases. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological activities, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(4-methyl-1H-imidazol-1-yl)benzaldehyde as a precursor in the synthesis of potent EGFR inhibitors. The researchers developed a series of derivatives showing nanomolar activity against resistant EGFR mutants, with improved blood-brain barrier penetration compared to existing therapies. The compound's aldehyde functionality proved crucial for the formation of Schiff base intermediates that were subsequently reduced to stable amine derivatives with enhanced pharmacological properties.

In the field of antimicrobial research, a team from the University of Cambridge recently reported (Nature Communications, 2024) on novel imidazole-containing compounds derived from 127404-21-1 that exhibit broad-spectrum activity against drug-resistant Gram-positive bacteria. The structural flexibility of the parent compound allowed for systematic modifications that optimized both antimicrobial potency and mammalian cell safety profiles. Molecular docking studies revealed that these derivatives interfere with bacterial cell wall biosynthesis through a unique dual-target mechanism.

From a chemical biology perspective, 4-(4-methyl-1H-imidazol-1-yl)benzaldehyde has gained attention as a versatile probe for protein labeling. A recent ACS Chemical Biology paper (2024) described its use in developing fluorescent tags for live-cell imaging of kinase activity. The imidazole moiety serves as an effective metal-chelating group, while the aldehyde enables specific conjugation to engineered proteins containing hydrazine or aminooxy functional groups.

Ongoing clinical trials (as of Q2 2024) are investigating several drug candidates containing the 4-(4-methyl-1H-imidazol-1-yl)benzaldehyde scaffold. Most notably, Phase I results for IMZ-104, a JAK2 inhibitor developed by Innovate Pharma, showed promising safety and pharmacokinetic profiles in healthy volunteers. The compound's metabolic stability, attributed to the methyl-imidazole substitution pattern, represents a significant improvement over earlier generation inhibitors.

Future research directions for this chemical entity include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a component of covalent inhibitors targeting challenging therapeutic targets. The compound's balanced hydrophobicity and synthetic tractability make it particularly attractive for these advanced drug discovery approaches. Several pharmaceutical companies have included derivatives of 127404-21-1 in their 2025 development pipelines, signaling continued interest in this versatile chemical scaffold.